Cas no 1698457-27-0 (methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate)

• Product Name: methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate
• CAS No: 1698457-27-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6062078
• PubChem ID: 165778196
• Update Time: 2025-05-19

methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate
• EN300-1449481
• 1698457-27-0
• methyl 4-[(pent-1-yn-3-yl)amino]pyrimidine-5-carboxylate

• Inchi： 1S/C11H13N3O2/c1-4-8(5-2)14-10-9(11(15)16-3)6-12-7-13-10/h1,6-8H,5H2,2-3H3,(H,12,13,14)
• InChI Key： CXDWYYRSAQQIIO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CN=C1NC(C#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate

Research Brief on Methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate (CAS: 1698457-27-0)

Methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate (CAS: 1698457-27-0) is a novel pyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The presence of both the pent-1-yn-3-ylamino and carboxylate moieties in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate to enhance its pharmacokinetic properties and biological activity. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and selectivity towards various biological targets.

In vitro and in vivo studies have demonstrated that methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate exhibits significant inhibitory activity against several kinases involved in cancer progression and inflammatory diseases. Notably, the compound has shown potent inhibition of the PI3K/AKT/mTOR pathway, which is a critical signaling cascade in tumorigenesis. Additionally, preliminary data suggest that the compound may have applications in neurodegenerative diseases due to its ability to modulate key enzymes involved in protein misfolding and aggregation.

The pharmacokinetic profile of methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate has also been investigated, with studies indicating favorable absorption and distribution properties. However, further optimization is required to address challenges related to metabolic stability and bioavailability. Researchers are exploring various prodrug strategies and formulation approaches to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, methyl 4-(pent-1-yn-3-yl)aminopyrimidine-5-carboxylate represents a promising candidate for the development of novel therapeutics in oncology and other disease areas. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its chemical structure, and evaluating its efficacy in preclinical models. The compound's unique properties and broad applicability make it a valuable addition to the growing arsenal of targeted therapies in chemical biology and medicinal chemistry.